4,6-Dichloro-N-methylpyridazine-3-carboxamide
Description
4,6-Dichloro-N-methylpyridazine-3-carboxamide is a chemical compound with the molecular formula C6H5Cl2N3O and a molecular weight of 206.03 . It is used in the field of chemistry as a building block .
Synthesis Analysis
The synthesis of this compound involves a reaction with lithium bis(trimethylsilyl)amide in tetrahydrofuran (THF) at room temperature . The reaction is quenched with 1.5 M aqueous hydrochloric acid (HCl), and the product is extracted using ethyl acetate .Molecular Structure Analysis
The molecular structure of this compound consists of a pyridazine ring, which is a six-membered ring with two nitrogen atoms, substituted with two chlorine atoms, a methyl group, and a carboxamide group .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound are as follows: It has a predicted boiling point of 401.5±45.0 °C and a predicted density of 1.470±0.06 g/cm3 . The pKa value is predicted to be 11.73±0.46 .Future Directions
Mechanism of Action
Target of Action
This compound is a heterocyclic organic compound and can be used as a pharmaceutical and pesticide intermediate
Mode of Action
The mode of action of 4,6-dichloro-N-methylpyridazine-3-carboxamide is not explicitly mentioned in the available literature. As an intermediate, it may undergo various chemical reactions to form active compounds that interact with biological targets. The exact nature of these interactions and the resulting changes would depend on the specific active compound formed .
Result of Action
As an intermediate, its effects would likely depend on the specific active compounds it forms and their interactions with biological targets .
properties
IUPAC Name |
4,6-dichloro-N-methylpyridazine-3-carboxamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5Cl2N3O/c1-9-6(12)5-3(7)2-4(8)10-11-5/h2H,1H3,(H,9,12) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
KVLSUFLTCCJFAG-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CNC(=O)C1=NN=C(C=C1Cl)Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5Cl2N3O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
206.03 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![t-Butyl 2,3-dibromo-6,8-dihydro-5H-imidazo[1,2-a]pyrazine-7-carboxylate](/img/structure/B6357448.png)
![8-Bromo-6-iodoimidazo[1,2-a]pyridine](/img/structure/B6357484.png)
![5-Chloro-6-fluoropyrazolo[1,5-a]pyrimidine](/img/structure/B6357508.png)
